9-AMINO-1,2,3,4-TETRAHYDRO-ACRIDIN-1-OL, MALEATE
9-AMINO-1,2,3,4-TETRAHYDRO-ACRIDIN-1-OL, MALEATE
Brand Name:
Vulcanchem
CAS No.:
112964-99-5
VCID:
VC0048795
InChI:
InChI=1S/C13H14N2O.C4H4O4/c14-13-8-4-1-2-5-9(8)15-10-6-3-7-11(16)12(10)13;5-3(6)1-2-4(7)8/h1-2,4-5,11,16H,3,6-7H2,(H2,14,15);1-2H,(H,5,6)(H,7,8)/b;2-1-
SMILES:
C1CC(C2=C(C3=CC=CC=C3N=C2C1)N)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C17H18N2O5
Molecular Weight:
330.33 g/mol
9-AMINO-1,2,3,4-TETRAHYDRO-ACRIDIN-1-OL, MALEATE
CAS No.: 112964-99-5
Main Products
VCID: VC0048795
Molecular Formula: C17H18N2O5
Molecular Weight: 330.33 g/mol
| CAS No. | 112964-99-5 |
|---|---|
| Product Name | 9-AMINO-1,2,3,4-TETRAHYDRO-ACRIDIN-1-OL, MALEATE |
| Molecular Formula | C17H18N2O5 |
| Molecular Weight | 330.33 g/mol |
| IUPAC Name | 9-amino-1,2,3,4-tetrahydroacridin-1-ol;(Z)-but-2-enedioic acid |
| Standard InChI | InChI=1S/C13H14N2O.C4H4O4/c14-13-8-4-1-2-5-9(8)15-10-6-3-7-11(16)12(10)13;5-3(6)1-2-4(7)8/h1-2,4-5,11,16H,3,6-7H2,(H2,14,15);1-2H,(H,5,6)(H,7,8)/b;2-1- |
| Standard InChIKey | NEEKVKZFYBQFGT-UHFFFAOYSA-N |
| Isomeric SMILES | C1CC(C2=C(C3=CC=CC=C3N=C2C1)N)O.C(=C\C(=O)O)\C(=O)O |
| SMILES | C1CC(C2=C(C3=CC=CC=C3N=C2C1)N)O.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | C1CC(C2=C(C3=CC=CC=C3N=C2C1)N)O.C(=CC(=O)O)C(=O)O |
| Synonyms | 1,2,3,4-tetrahydro-9-aminoacridin-1-ol maleate 1,2,3,4-tetrahydro-9-aminoacridine-1-ol 1-hydroxytacrine 9-amino-1,2,3,4-tetrahydroacridin-1-ol 9-ATHCO HP 029 HP-029 velnacrine velnacrine maleate |
| PubChem Compound | 5702293 |
| Last Modified | Nov 11 2021 |
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